Cas no 495-54-5 (C.I.Solvent Orange 3)

C.I.Solvent Orange 3 Properties

Names and Identifiers

• Solvent orange 3
• 2,4-Diaminoazobenzene
• 4-(Phenylazo)-1,3-benzenediamine
• Chrysoidine Y base
• 4-[(E)-Phenyldiazenyl]benzene-1,3-diamine
• 2,4-Diamino-azobenzol
• 4-Phenylazo-m-phenylendiamin
• 4-phenylazo-m-phenylenediamine
• azoaniline
• azodianiline
• Azohel
• Chrysoidin A
• chrysoidine
• Chrysoidine Base
• Chrysoidine G
• Fat Brown GG
• Oil Orange Y
• Oranz zasadita 2
• 4-(Phenylazo)benzene-1,3-diamine
• +Expand

• MDL： MFCD00044529
• InChIKey： IWRVPXDHSLTIOC-FOCLMDBBSA-N
• Inchi： InChI=1S/C12H12N4/c13-9-6-7-12(11(14)8-9)16-15-10-4-2-1-3-5-10/h1-8H,13-14H2/b16-15+
• SMILES： NC1=CC=C(/N=N/C2=CC=CC=C2)C(N)=C1

Computed Properties

• Exact Mass: 212.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 248.082874
• Heavy Atom Count: 16
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 76.8

Experimental Properties

• LogP: 4.42880
• PSA: 76.76000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 342.09°C (rough estimate)
• Flash Point: 214.8 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1390